Cas no 28238-02-0 (1,3-dihydrobenzo[f][2]benzothiole 2-oxide)

• Product name: 1,3-dihydrobenzo[f][2]benzothiole 2-oxide
• CAS No: 28238-02-0
• MF: C₁₂H₁₀OS
• MW: 202.2722
• CID: 915033
• PubChem ID: 288505

1,3-dihydrobenzo[f][2]benzothiole 2-oxide Chemical and Physical Properties

Names and Identifiers

• 1,3-dihydrobenzo[f][2]benzothiole 2-oxide
• 1,3-dihydrobenzotriazolium hydrogensulfate
• 1,3-dihydro-naphtho[2,3-c]thiophene 2-oxide
• 1H-Benzotriazole, sulfate (1:1)
• AG-E-74007
• CTK1A5785
• SureCN6273527
• DTXSID40950959
• NSC149719
• 28238-02-0
• SCHEMBL2851581
• NSC-149719
• 1,3-Dihydro-2H-2lambda~4~-naphtho[2,3-c]thiophen-2-one

• Inchi： InChI=1S/C12H10OS/c13-14-7-11-5-9-3-1-2-4-10(9)6-12(11)8-14/h1-6H,7-8H2
• InChI Key： AIIDQLCCKSININ-UHFFFAOYSA-N
• SMILES： C1C2=CC3=CC=CC=C3C=C2CS1=O

Computed Properties

• Exact Mass: 202.0453
• Monoisotopic Mass: 202.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 17.07
• LogP: 3.46780